Cas no 1887224-48-7 (4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate)

• Product Name: 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate
• CAS No: 1887224-48-7
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• MDL: MFCD31803200
• CID: 4630830
• Update Time: 2025-06-12

4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate
• Furo[3,2-b]pyridine-4,6(2H)-dicarboxylic acid, hexahydro-, 4-(1,1-dimethylethyl) 6-ethyl ester

• MDL： MFCD31803200
• Inchi： 1S/C15H25NO5/c1-5-19-13(17)10-8-12-11(6-7-20-12)16(9-10)14(18)21-15(2,3)4/h10-12H,5-9H2,1-4H3
• InChI Key： OJHSAKVIRBNDQT-UHFFFAOYSA-N
• SMILES： C12CCOC1CC(C(OCC)=O)CN2C(OC(C)(C)C)=O

Additional information on 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate

Professional Introduction to 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate (CAS No. 1887224-48-7)

4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate, identified by its CAS number 1887224-48-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, featuring a fused bicyclic structure that combines a hexahydrofuropyridine core with ester functionalities. The presence of tert-butyl and ethyl substituents enhances its steric and electronic properties, making it a promising candidate for further pharmacological exploration.

The molecular framework of 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate is characterized by its rigid bicyclic system, which provides stability while allowing for diverse interactions with biological targets. The ester groups at the 4 and 6 positions introduce polar functionalities that can modulate binding affinity and solubility. Such structural features are particularly relevant in the design of small-molecule inhibitors and modulators for therapeutic applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. The hexahydrofuropyridine scaffold is known for its utility in developing drugs targeting neurological disorders, cardiovascular diseases, and inflammation. The specific substitution pattern in 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate aligns well with this trend, as the bulky tert-butyl group can enhance binding interactions with protein targets, while the ethyl group at position 6 introduces additional conformational flexibility.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. Researchers have leveraged similar scaffolds to develop novel pharmacophores that exhibit improved efficacy and selectivity. For instance, modifications to the hexahydrofuropyridine core have led to the discovery of compounds with enhanced binding to enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key targets in anti-inflammatory therapies. The ester functionalities in 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate also offer opportunities for further derivatization via hydrolysis or transesterification, enabling the synthesis of analogs with tailored properties.

The synthesis of 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the fused heterocycle, followed by selective functionalization at the desired positions. The introduction of the tert-butyl and ethyl groups requires precise control over reaction conditions to ensure regioselectivity. Advances in catalytic methods have made it possible to achieve these transformations with higher yields and fewer byproducts, facilitating large-scale production.

In terms of biological activity, preliminary studies on derivatives of the hexahydrofuropyridine scaffold have shown promise in modulating various signaling pathways. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in pain perception and inflammation. The structural motif present in 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic profiles. The ester groups in this compound contribute to its solubility and metabolic stability, which are critical factors for oral bioavailability. Additionally, the rigid bicyclic structure enhances binding affinity by providing multiple interaction points with biological targets.

Recent research has also explored computational methods to predict the biological activity of such compounds before experimental validation. Molecular modeling techniques have been employed to simulate interactions between 4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate and potential target proteins. These studies have provided insights into how structural modifications can influence binding affinity and selectivity.

The versatility of this compound as a building block for drug discovery is further underscored by its compatibility with various synthetic strategies. Researchers can modify different parts of the molecule while retaining its core structure, allowing for rapid exploration of chemical space. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for therapeutic development.

In conclusion,4-tert-butyl 6-ethyl hexahydrofuro[3,2-b]pyridine-4,6(2H)-dicarboxylate (CAS No. 1887224-48-7) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques while offering opportunities for developing novel therapeutic agents targeting various diseases.